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Compound of Interest

Compound Name: Boc-D-Pro-OSu

Cat. No.: B558452 Get Quote

Disclaimer: This document is intended for informational purposes for researchers, scientists,

and drug development professionals. It is not a substitute for a certified Safety Data Sheet

(SDS) provided by the manufacturer. Always consult the official SDS before handling, storing,

or disposing of Boc-D-Pro-OSu.

Chemical Identification and Properties
Boc-D-Pro-OSu, or N-Boc-D-proline N-hydroxysuccinimide ester, is a chemical reagent

commonly used in peptide synthesis. Understanding its fundamental properties is the first step

in ensuring its safe use in the laboratory.

Table 1: Chemical and Physical Properties
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Property Value Reference

Chemical Name

N-tert-Butoxycarbonyl-D-

proline N-hydroxysuccinimide

ester

[1][2]

Synonyms

BOC-D-PROLINE N-

HYDROXYSUCCINIMIDE

ESTER

[2]

CAS Number 102185-34-2 [1][3]

Molecular Formula C₁₄H₂₀N₂O₆ [1]

Molecular Weight 312.32 g/mol

Appearance
White to off-white crystalline

powder

Melting Point

Data not available in searched

results. The related compound

N-Boc-D-proline has a melting

point of 134-137 °C.[4][5]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone.

[3]

Stability

Stable under recommended

storage conditions. Moisture

sensitive.

[6]

Hazard Identification and Classification
While specific GHS classification for Boc-D-Pro-OSu was not found in the search results,

related compounds and general chemical safety principles suggest potential hazards. The user

must obtain the official SDS for definitive hazard information. Based on similar compounds, the

following hazards may be anticipated.

Table 2: Potential Hazard Classification
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Hazard Class Potential Hazard Statement

Skin Corrosion/Irritation May cause skin irritation.

Serious Eye Damage/Eye Irritation May cause serious eye irritation.

Specific Target Organ Toxicity (Single Exposure) May cause respiratory tract irritation.

Note: This table is illustrative. The related compound N-(tert-Butoxycarbonyl)-D-prolinal is

classified with H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335

(May cause respiratory irritation).

Risk Management and Control Measures
A systematic approach to risk management is essential when handling any chemical reagent.

This involves a clear workflow from hazard identification to the implementation of control

measures.
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Risk Assessment Process

Implementation of Controls

1. Evaluate Hazards
(Consult official SDS)

2. Assess Potential Exposure
(Inhalation, Dermal, Ocular)

3. Determine Level of Risk
(High, Medium, Low)

4. Implement Control Measures
(Based on Hierarchy)

5. Review & Document
(Ensure controls are effective)

Click to download full resolution via product page

Caption: A generalized workflow for chemical risk assessment in a laboratory setting.

The hierarchy of controls should always be followed to mitigate risks, prioritizing the most

effective measures.
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Elimination
(Most Effective)

Substitution

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(SOPs, Training)

Personal Protective Equipment
(Least Effective)

Click to download full resolution via product page

Caption: The hierarchy of controls for mitigating exposure to hazardous chemicals.

Experimental Safety Protocols
Detailed experimental protocols for safety evaluation (e.g., toxicology studies) are proprietary

and not publicly available. However, the principles of safe handling derived from SDS of similar

chemicals can be outlined.

Handling and Personal Protective Equipment (PPE)

Engineering Controls: Always handle in a well-ventilated area. For procedures that may

generate dust, use a chemical fume hood.[6]

Eye/Face Protection: Wear chemical safety goggles conforming to EN166 (EU) or NIOSH

(US) standards.[7]
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Skin Protection: Handle with impervious gloves (e.g., nitrile rubber). Wear a lab coat.[6][7]

Respiratory Protection: If dust is generated and engineering controls are insufficient, use a

NIOSH-approved P95 or EU P1 particle respirator.[6]

Hygiene Measures: Wash hands thoroughly after handling. Change contaminated clothing

promptly.[8]

Table 3: First-Aid Procedures

Exposure Route First-Aid Protocol

Inhalation
Move the person to fresh air. If breathing is

difficult, seek medical attention.[7]

Skin Contact

Take off contaminated clothing immediately.

Wash the affected area with soap and plenty of

water.[6][7]

Eye Contact

Rinse cautiously with water for at least 15

minutes. Remove contact lenses if present and

easy to do. Seek immediate medical attention.

[6]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Seek medical attention.[6]

[7]

Storage and Disposal
Proper storage is crucial to maintain the chemical's integrity and prevent accidents.

Table 4: Storage and Disposal Recommendations
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Aspect Recommendation

Storage Conditions

Keep container tightly closed in a dry, well-

ventilated place.[6] Recommended storage

temperature is often refrigerated (2-8°C) for

related compounds.[4] Protect from moisture.

Incompatible Materials Strong oxidizing agents.[6]

Disposal

Dispose of waste in accordance with federal,

state, and local environmental control

regulations. The material may be sent to a

licensed chemical destruction plant.[6][7]

Toxicological and Ecological Information
No specific quantitative toxicological (e.g., LD50) or ecotoxicological data for Boc-D-Pro-OSu
were found in the search results.[6][7] For many specialized chemical reagents, this data is not

extensively studied or published. Therefore, the compound should be handled as potentially

harmful, and release into the environment should be avoided.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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